3-fluoro-N-(2-methyl-3-nitrophenyl)benzamide

• IUPAC Name: 3-fluoro-N-(2-methyl-3-nitrophenyl)benzamide
• InChI: InChI=1S/C14H11FN2O3/c1-9-12(6-3-7-13(9)17(19)20)16-14(18)10-4-2-5-11(15)8-10/h2-8H,1H3,(H,16,18)
• InChI Key: OSNYMDQXTJDIBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H11FN2O3
• Molecular Weight: 274.25 g/mol

Description

3-fluoro-N-(2-methyl-3-nitrophenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(2-methyl-3-nitrophenyl)benzamide involves the inhibition of the target enzymes and receptors. For example, it has been reported to selectively inhibit COX-2 over COX-1, which is desirable for the treatment of inflammation and pain. The inhibition of 5-LOX by this compound has also been shown to reduce inflammation and pain. Additionally, the activation of CB2 receptors by this compound has been reported to have anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the target enzyme or receptor that is inhibited or activated. For example, the inhibition of COX-2 by this compound reduces the production of prostaglandins, which are involved in inflammation and pain. The inhibition of 5-LOX by this compound reduces the production of leukotrienes, which are also involved in inflammation and pain. The activation of CB2 receptors by this compound has been reported to reduce inflammation and pain, as well as to have neuroprotective and anti-tumor effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-fluoro-N-(2-methyl-3-nitrophenyl)benzamide in lab experiments include its potent inhibitory activity against various enzymes and receptors, its selectivity towards certain targets, and its potential applications in medicinal chemistry and drug discovery. However, the limitations of using this compound in lab experiments include its relatively complex synthesis method, its potential toxicity, and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 3-fluoro-N-(2-methyl-3-nitrophenyl)benzamide. Firstly, further studies are needed to fully understand its mechanism of action and potential side effects, as well as to optimize its potency and selectivity towards certain targets. Secondly, the potential applications of this compound in other fields, such as agriculture and material science, should be explored. Finally, the development of new synthetic methods for this compound and its analogs should be investigated to improve its availability and reduce its cost.

Scientific Research Applications

3-fluoro-N-(2-methyl-3-nitrophenyl)benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit potent inhibitory activity against various enzymes and receptors, including cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and cannabinoid receptor type 2 (CB2). These enzymes and receptors are involved in various pathological conditions, including inflammation, pain, and cancer. Therefore, this compound has the potential to be developed as a therapeutic agent for these conditions.